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Compound of Interest

Compound Name: 4-Methoxy-1,3-dioxolane
CAS No.: 109620-95-3
Cat. No.: B14321218
Get Quote
. J

Classification: Heterocyclic Acetal / Functionalized Ether CAS Registry Number: 109620-95-3
Molecular Formula: C4aHsOs Molecular Weight: 104.10 g/mol [1]

Executive Summary

4-Methoxy-1,3-dioxolane is a functionalized five-membered cyclic acetal characterized by a
methoxy substituent at the C4 position of the dioxolane ring. Unlike its C2-substituted isomer
(2-methoxy-1,3-dioxolane, a cyclic orthoester), the C4-derivative retains the acetal stability
profile while introducing ether functionality on the ethylene bridge.

This molecule has emerged as a critical species in two distinct high-value domains:

o Combustion Kinetics: It is a definitive intermediate in the low-temperature oxidation of
oxymethylene ether (OME) synthetic fuels, formed via radical QOOH cyclization.

o Synthetic Chemistry: It serves as a precursor for nucleoside analogues and a monomer for
functionalized polyacetals via Cationic Ring-Opening Polymerization (CROP).
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Structural Fundamentals & Stereochemistry

The 1,3-dioxolane ring is non-planar, typically adopting an envelope or half-chair conformation
to minimize torsional strain. The introduction of a methoxy group at C4 creates a chiral center,
resulting in two enantiomers: (R)-4-methoxy-1,3-dioxolane and (S)-4-methoxy-1,3-
dioxolane.

Conformational Analysis

e Ring Strain: ~25 kJ/mol. The ring is less strained than oxirane but sufficiently reactive for
polymerization.

o Anomeric Effect: While less pronounced than in pyranoses, the orientation of the C4-
methoxy group is influenced by dipole-dipole interactions with the ring oxygens (O1 and O3).

 |somer Distinction:
o 4-Methoxy-1,3-dioxolane: Stable cyclic acetal/ether.
o 2-Methoxy-1,3-dioxolane: Cyclic orthoformate (highly hydrolytically unstable).

Synthetic Pathways
Electrochemical Synthesis (Preparative)

The most viable laboratory-scale synthesis involves the anodic alkoxylation of 1,3-dioxolane.
This method utilizes a redox mediator to abstract hydrogen, followed by nucleophilic attack by
methanol.

Substrate: 1,3-Dioxolane[1][2][3][4][5][6][7]

Reagent: Methanol (Solvent/Reactant)

Catalyst/Mediator: Tris(2,4-dibromophenyl)amine (Redox catalyst)[2]

Electrolyte: Lithium Perchlorate (LiClOa4)

Conditions: Constant current electrolysis, 40°C.
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¢ Mechanism:

o Oxidation of the mediator to a radical cation.

[¢]

Hydrogen abstraction from the dioxolane ring (typically C2 or C4).

[¢]

Formation of a dioxolanyl radical.

Second oxidation to a cation.

[e]

o

Nucleophilic trapping by methanol.

Radical Cyclization (Mechanistic/Combustion)

In the oxidation of dimethoxyethane or OME fuels, 4-methoxy-1,3-dioxolane forms via the
iIsomerization of peroxy radicals. This pathway is critical for understanding the stability of ether-
based electrolytes and fuels.

Pathway:

H-Abstraction: Formation of an alkyl radical on the fuel backbone.

O2 Addition: Formation of a peroxy radical (ROz¢).

Isomerization: RO2z¢ abstracts an internal hydrogen to form a hydroperoxyalkyl radical
(QOOH).

Cyclization: The radical center attacks the peroxy oxygen, eliminating an OH radical and
closing the 5-membered ring.

Dimethoxyethane Radical | _1,5-H Shift _ | Hydroperoxyalkyl Radical | _Ring Closure Cyclic Transition State Elimination _ | 4-Methoxy-1,3-Dioxolane
(RO2) (QOOH) (5-Exo-Tet) +«OH

Click to download full resolution via product page
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Caption: Mechanistic pathway for the formation of 4-methoxy-1,3-dioxolane during ether
oxidation.

Reactivity Profile
Cationic Ring-Opening Polymerization (CROP)

Like its parent 1,3-dioxolane, the 4-methoxy derivative undergoes CROP to yield functionalized
polyethers. This reaction is driven by the relief of ring strain.

e Initiators: Strong Lewis acids (BFs-OEtz, SnCla) or protonic acids (CFsSOsH).
e Mechanism: Active Chain End (ACE) mechanism involving an oxonium ion intermediate.
e Product: Poly(4-methoxy-1,3-dioxolane).

o Structure: -[O-CH2-O-CH(OMe)-CHz2]-

o Properties: The pendant methoxy group increases hydrophilicity and modifies the glass
transition temperature (Tg) relative to unsubstituted polydioxolane.

Hydrolytic Sensitivity

The acetal linkage (O-C2-0) is sensitive to aqueous acids, hydrolyzing to yield formaldehyde
and the corresponding diol (3-methoxy-1,2-propanediol would be the derived backbone if ring-
opened at C2, though C4-substitution implies the backbone is 1,2-ethanediol with a methoxy
group, which is chemically complex to resolve retro-synthetically without rearrangement).

Hydrolysis Equation:
(Note: The resulting hemiacetal further decomposes).

Applications in Drug Development & Materials
Medicinal Chemistry: Nucleoside Analogues

The 4-methoxy-1,3-dioxolane scaffold serves as a sugar mimic in nucleoside reverse
transcriptase inhibitors (NRTIS).
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e Mechanism: The dioxolane ring mimics the ribose sugar, positioning the nucleobase for viral
DNA polymerase binding.

o Stereochemistry: The (2R,4R) or (2S,4S) configuration is often critical for biological activity
and to avoid mitochondrial toxicity.

o Example: 2-substituted-4-methoxy-1,3-dioxolanyl pyrimidines have shown efficacy against
HIV and HBYV in preclinical models.

Electrolyte Additives (Li-lon Batteries)

Dioxolane derivatives are extensively researched as solid electrolyte interphase (SEI) formers.

e Function: 4-Methoxy-1,3-dioxolane can polymerize in situ on the anode surface (e.g.,
Lithium metal) to form a flexible, ether-rich passivation layer.

e Advantage: The methoxy group provides additional coordination sites for Li+ ions, potentially
enhancing ionic conductivity compared to unsubstituted 1,3-dioxolane.

Analytical Characterization Data

Researchers synthesizing or identifying this compound should reference the following spectral
signatures.
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Characteristic

Technique Parameter . Assignment
Signal
MS (EI) Molecular lon m/z 104 [M]+e
[CH20Me]+ (Alpha
Base Peak m/z 45
cleavage)
C2-H:z (Flanked by 2
1H NMR Acetal Protons 0 4.8 - 5.0 ppm (s/d)
Oxygens)
Methine Proton 0 3.8-4.2 ppm (m) C4-H (Chiral center)
Methoxy Group 0 3.3-3.4 ppm (s) -OCHs
) ) C-O-C Stretching
IR Fingerprint 1050 - 1150 cm™?
(Strong)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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